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Compound of Interest

Compound Name: GW1929

Cat. No.: B1672451 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of GW1929, a potent and selective PPARγ agonist. The following procedural guidance

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and environmental protection.

I. Chemical and Physical Properties
A summary of the key chemical and physical properties of GW1929 is provided below. This

information is essential for the correct handling and storage of the compound.
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Property Value

Chemical Name
N-(2-benzoylphenyl)-O-[2-(methyl-2-

pyridinylamino)ethyl]-L-tyrosine

CAS Number 196808-24-9

Molecular Formula C₃₀H₂₉N₃O₄

Molecular Weight 495.6 g/mol

Appearance Crystalline solid

Solubility
Soluble in DMSO (up to 100 mg/mL), DMF (up

to 30 mg/mL), and Ethanol (up to 20 mg/mL).[1]

Storage
Store at -20°C.[2][3] Stock solutions are stable

for up to 3 months at -20°C.[2]

Toxicity Standard Handling (A).[2][3]

Storage Class 11 - Combustible Solids.[2][3]

II. Proper Disposal Procedures
The proper disposal of GW1929 is critical to prevent environmental contamination. The

following procedures are based on safety data sheet recommendations and general best

practices for laboratory chemical waste management.

Key Disposal Prohibitions:

Do NOT dispose of GW1929 with household garbage.[1]

Do NOT allow GW1929 to reach the sewage system.[1]

Do NOT dispose of hazardous chemicals via the sink.[4]

Recommended Disposal Method:

The standard and recommended method for the disposal of GW1929 is through a licensed

professional waste disposal service.[2][5] The general procedure involves:
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Consult the Safety Data Sheet (SDS): Always refer to the most recent SDS for GW1929
provided by the supplier for complete and up-to-date safety and disposal information.

Segregate Waste: Collect waste containing GW1929 in designated, clearly labeled, and leak-

proof containers. Do not mix with other waste streams unless compatible.

Contact a Licensed Professional Waste Disposal Service: Arrange for the collection and

disposal of GW1929 waste with a certified hazardous waste management company.

Incineration: A common disposal method for compounds like GW1929 is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[2][5] This should only be

performed by a licensed facility.

Disposal of Contaminated Materials:

Uncleaned Packaging: Disposal of uncleaned packaging must be made according to official

regulations.[1]

Contaminated Labware: Solid waste contaminated with GW1929, such as pipette tips, vials,

and gloves, should be collected as hazardous waste and disposed of through a licensed

professional service.

III. Experimental Protocols
Detailed experimental protocols for the disposal of GW1929, such as chemical neutralization or

inactivation, are not publicly available. The standard industry practice is to transfer the

responsibility of disposal to a specialized and licensed waste management service that has the

capabilities to handle such chemical compounds in accordance with all local, regional, and

national regulations.[1][2][5]

IV. Disposal Workflow
The following diagram illustrates the recommended workflow for the proper disposal of

GW1929.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://www.chemtrack.org/MSDSSG/Trf/msdse/msdse75-91-2.pdf
https://www.agilent.com/cs/library/certificateofanalysis/99419_E.pdf
https://cdn.caymanchem.com/cdn/msds/15334m.pdf
https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/15334m.pdf
https://www.chemtrack.org/MSDSSG/Trf/msdse/msdse75-91-2.pdf
https://www.agilent.com/cs/library/certificateofanalysis/99419_E.pdf
https://www.benchchem.com/product/b1672451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the Laboratory Professional Disposal

Critical Prohibitions

Generation of GW1929 Waste
(e.g., unused compound, contaminated labware)

Segregate GW1929 Waste
in a Labeled, Leak-Proof Container

Step 1 Store Securely
Following Safety Guidelines

Step 2 Contact Licensed
Hazardous Waste Disposal Service

Step 3 Arrange for Waste Pickup
Step 4 Transport to a

Licensed Disposal Facility

Step 5 Proper Disposal by Incineration
(or other approved method)

Step 6

Do NOT Dispose
Down the Sewer

Do NOT Dispose
in Regular Trash

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of GW1929 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672451#gw1929-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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